4-(5-Amino-1H-pyrazol-1-YL)phenol

• Molecular Formula: C9H9N3O
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 4-(5-aminopyrazol-1-yl)phenol
• InChI: InChI=1S/C9H9N3O/c10-9-5-6-11-12(9)7-1-3-8(13)4-2-7/h1-6,13H,10H2
• InChI Key: OSNXOFKNKOUECQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=CC=N2)N)O

Description

4-(5-Amino-1H-pyrazol-1-YL)phenol is a heterocyclic compound that contains both a pyrazole ring and a phenol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Amino-1H-pyrazol-1-YL)phenol typically involves the cyclocondensation of 1,3-dicarbonyl compounds with hydrazine derivatives. One common method includes the reaction of phenylhydrazine with 1,3-dicarbonyl compounds under acidic or basic conditions to form the pyrazole ring . The phenol group can be introduced through subsequent reactions involving phenolic compounds.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar cyclocondensation reactions. The process can be optimized for higher yields and purity by adjusting reaction parameters such as temperature, pressure, and the use of catalysts .

Chemical Reactions Analysis

Types of Reactions

4-(5-Amino-1H-pyrazol-1-YL)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The phenol and amino groups can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Various substituted pyrazole and phenol derivatives.

Scientific Research Applications

4-(5-Amino-1H-pyrazol-1-YL)phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an enzyme inhibitor and in drug design.

Industry: Utilized in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(5-Amino-1H-pyrazol-1-YL)phenol involves its interaction with specific molecular targets and pathways. It can act as an enzyme inhibitor by binding to the active site of enzymes, thereby blocking their activity. The phenol and amino groups play crucial roles in these interactions by forming hydrogen bonds and other interactions with the target molecules .

Comparison with Similar Compounds

Similar Compounds

5-Amino-1-phenyl-1H-pyrazole: Similar structure but lacks the phenol group.

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole: Contains a boronic acid ester group instead of the phenol group.

5-Amino-3-(4-methylphenyl)-1-phenylpyrazole: Similar structure with a methylphenyl group instead of the phenol group.

Uniqueness

4-(5-Amino-1H-pyrazol-1-YL)phenol is unique due to the presence of both the pyrazole ring and the phenol group, which confer distinct chemical properties and reactivity.